Cas no 2092766-03-3 (1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol)

• Product Name: 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol
• CAS No: 2092766-03-3
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5105481
• Update Time: 2025-11-02

1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-methyl-1-pyrrolo[2,1-f][1,2,4]triazin-5-ylpropan-2-ol
• 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol

• Inchi： 1S/C10H14N4O/c1-10(2,15)9(11)7-3-4-14-8(7)5-12-6-13-14/h3-6,9,15H,11H2,1-2H3
• InChI Key： AQSUXLLFFJZLEH-UHFFFAOYSA-N
• SMILES： CC(C(C1=C2N(N=CN=C2)C=C1)N)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol

1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol (CAS No. 2092766-03-3): A Novel Scaffold for Targeted Drug Discovery

1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol represents a structurally unique compound with significant potential in pharmaceutical research. This molecule features a complex pyrrolo[2,1-f][1,2,4]triazin-5-yl core, which is a hybrid of a pyrrole ring and a triazine ring system, linked to a propan-2-ol functional group. The CAS number 2092766-03-3 uniquely identifies this compound, allowing for precise referencing in scientific literature. The molecular architecture of this compound is particularly intriguing due to its ability to modulate multiple biological targets, making it a promising candidate for further exploration in drug development.

The pyrrolo[2,1-f][1,2,4]triazin-5-yl scaffold is a relatively new class of heterocyclic compounds that has gained attention for its potential to interact with various protein targets. The combination of an amino group and a methyl substituent in the 1-amino-2-methyl moiety further enhances the molecule's reactivity and selectivity. Recent studies have highlighted the importance of such structural features in improving the pharmacokinetic properties of small molecule drugs, particularly in terms of metabolic stability and cellular uptake.

One of the most notable aspects of 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol is its potential to serve as a lead compound for the development of novel therapeutics. The propan-2-ol functional group may contribute to the molecule's solubility profile, which is critical for oral bioavailability. Researchers are increasingly focusing on optimizing the hydrophilic properties of small molecules to enhance their therapeutic efficacy. This compound's unique chemical structure may provide a foundation for the design of drugs targeting specific pathways in diseases such as cancer and neurodegenerative disorders.

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of 1-amino-2-methyl-1-{pyrrolo[2,1-f][

Recent advancements in computational chemistry have enabled the prediction of the molecular interactions of 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol with biological targets. Machine learning algorithms and molecular docking simulations have been employed to identify potential protein-binding sites and assess the compound's binding affinity. These computational tools are essential for understanding the mechanism of action of complex molecules and for guiding the optimization of lead compounds in drug discovery pipelines.

The pyrrolo[2,1-f][1,2,4]triazin-5-yl core of this compound has been shown to exhibit promising activity in modulating kinase pathways, a critical area of research in oncology. Kinases play a central role in cell signaling, and their dysregulation is associated with the progression of various cancers. The ability of this molecule to interact with specific kinase domains could make it a valuable tool for the development of targeted therapies. Ongoing studies are exploring its potential as an inhibitor of key oncogenic pathways, such as the PI3K/AKT/mTOR pathway.

Another area of interest is the potential of 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol in neuropharmacology. The presence of the amino group may allow for interactions with neurotransmitter receptors, which could have implications for the treatment of neurological disorders. Research into the neurochemical effects of this compound is still in its early stages, but preliminary findings suggest it may have potential applications in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol involves a multi-step process that requires precise control of reaction conditions. The formation of the pyrrolo[2,1-f][1,2,4]triazin-5-yl ring system is particularly challenging due to the need for stereoselective reactions. Advances in asymmetric catalysis and green chemistry have improved the efficiency of these synthetic routes, making the production of this compound more feasible for large-scale applications.

Despite its promising properties, the full therapeutic potential of 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol remains to be fully explored. Further research is needed to evaluate its safety profile, pharmacokinetic behavior, and efficacy in preclinical models. The compound's unique structural features position it as a candidate for the development of novel drugs, but additional studies are required to validate its utility in clinical settings.

In conclusion, 1-amino-2-methyl-1-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}propan-2-ol represents an exciting advancement in the field of medicinal chemistry. Its complex structure and potential biological activity make it a promising lead compound for the development of new therapeutics. As research in this area continues to evolve, this compound may play a significant role in addressing unmet medical needs and advancing the field of drug discovery.